Cas no 1961-77-9 (chlormadinone)

• Product Name: chlormadinone
• CAS No: 1961-77-9
• MF: C₂₁H₂₇ClO₃
• MW: 362.890285730362
• CID: 84038
• PubChem ID: 5284533
• Update Time: 2025-11-02

chlormadinone Chemical and Physical Properties

Names and Identifiers

• chlormadinone
• 6-chloro-17-alpha-hydroxypregna-4,6-diene-3,20-dione
• CHLORMADINON
• CHLORMADINON, CP2000
• (8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-17-hydroxy-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
• AS-14686
• 16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 6-CHLORO-6-DEHYDRO-17.ALPHA.-HYROXYPROGESTERONE
• CAS-1961-77-9
• D07670
• DB13528
• UNII-SDS4N642GG
• SDS4N642GG
• SCHEMBL37291
• CHEMBL1697830
• Chlormadinone [INN:BAN]
• 17.ALPHA.-HYDROXY-6-CHLORO-6,7-DEHYDROPROGESTERONE
• 6-Chloro-17-hydroxypregna-4,6-diene-3,20-dione
• Clormadinona [INN-Spanish]
• HY-135473
• J-012685
• 1961-77-9
• MLS006010797
• AKOS030241174
• Chlormadinonum [INN-Latin]
• Clormadinona
• Tox21_112988
• DTXCID702796
• Q905012
• CHLORMADINONE [INN]
• BCP16136
• DTXSID3022796
• CS-0113159
• SMR004701479
• 17-(HYDROXY)-6-CHLOROPREGNA-4,6-DIENE-3,20-DIONE
• EINECS 217-802-3
• Chlormadinone 100 microg/mL in Acetonitrile
• CHLORMADINONE [WHO-DD]
• Chlormadinonum
• 6-Chloro-6-dehydro-17- hydroxyprogesterone
• Clormadinone [DCIT]
• Pregna-4,6-diene-3,20-dione, 6-chloro-17-hydroxy-
• NCGC00181768-01
• Chlormadinone (INN)
• BAA96177
• Clormadinone
• Pregna-4,6-diene-3,20-dione, 6-chloro-17-hydroxy-; 6-Chloro-17-hydroxypregna-4,6-diene-3,20-dione; 6-Chloro-6-dehydro-17-hydroxyprogesterone; 6-Chloro-6-dehydro-17?-hydroxyprogesterone; Chlormadinon; Chlormadinone
• PREGNA-4,6-DIENE-3,20-DIONE, 17-(HYDROXY)-6-CHLORO-
• DA-51852
• VUHJZBBCZGVNDZ-TTYLFXKOSA-N
• Pregna-4,6-diene-3,20-dione, 6-chloro-17-hydroxy-; 6-Chloro-17-hydroxypregna-4,6-diene-3,20-dione; 6-Chloro-6-dehydro-17-hydroxyprogesterone; 6-Chloro-6-dehydro-17a-hydroxyprogesterone; Chlormadinon; Chlormadinone

• MDL： MFCD01698998
• Inchi： 1S/C21H27ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10-11,14-16,25H,4-9H2,1-3H3/t14-,15+,16+,19-,20+,21+/m1/s1
• InChI Key： VUHJZBBCZGVNDZ-TTYLFXKOSA-N
• SMILES： ClC1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]2C=1)O)=O

Computed Properties

• Exact Mass: 362.16500
• Monoisotopic Mass: 362.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0559 (rough estimate)
• Melting Point: 209-210°C
• Boiling Point: 478.95°C (rough estimate)
• Flash Point: 260.2±30.1 °C
• Refractive Index: 1.4585 (estimate)
• PSA: 54.37000
• LogP: 4.18090
• Specific Rotation: +68° (c=1, 1,4-dioxane)
• Vapor Pressure: No data available

chlormadinone Security Information

• Signal Word：Danger
• Hazard Statement： H302; H318
• Warning Statement： P264; P270; P280; P301+P312+P330; P305+P351+P338+P310; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on chlormadinone

Chlormadinone (CAS No. 1961-77-9): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Chlormadinone (CAS No. 1961-77-9) is a synthetic steroidal progestin with a wide range of applications in pharmaceuticals and medical research. Known for its potent progestogenic activity, chlormadinone acetate is a derivative that has garnered significant attention in recent years due to its therapeutic potential. This article delves into the chemical properties, medical uses, and emerging trends surrounding this compound, while addressing common questions and search queries related to chlormadinone side effects, chlormadinone uses, and its role in modern medicine.

The molecular formula of chlormadinone is C₂₁H₂₇ClO₃, and it belongs to the class of steroidal progestins. Its unique chemical structure contributes to its high affinity for progesterone receptors, making it a valuable component in hormonal therapies. Researchers and healthcare professionals often search for chlormadinone mechanism of action to understand its pharmacological effects. Unlike some other progestins, chlormadinone acetate exhibits minimal androgenic activity, which reduces the risk of unwanted side effects such as acne or hirsutism.

One of the most common applications of chlormadinone is in hormonal contraceptives. With increasing global interest in women's health and family planning, searches for chlormadinone birth control and chlormadinone contraceptive pills have surged. The compound is often combined with estrogens in oral contraceptives to provide effective pregnancy prevention while maintaining a favorable safety profile. Recent studies have also explored its potential in treating polycystic ovary syndrome (PCOS), a condition that affects millions of women worldwide.

Beyond contraception, chlormadinone acetate has shown promise in managing endometriosis and menstrual disorders. Patients and healthcare providers frequently search for chlormadinone for endometriosis or chlormadinone for heavy periods, reflecting the growing demand for effective treatments. Its anti-androgenic properties make it particularly useful in addressing symptoms like pelvic pain and irregular bleeding. Additionally, research is ongoing into its potential role in hormone replacement therapy (HRT) for menopausal women.

The pharmaceutical market for chlormadinone has expanded significantly in recent years, driven by increasing awareness of women's health issues and the development of novel drug formulations. Industry analysts tracking chlormadinone market trends note a steady growth in demand, particularly in regions with aging populations and increasing healthcare expenditure. The compound's versatility has also led to investigations into its potential applications in oncology, particularly in hormone-sensitive cancers, though these uses remain under clinical investigation.

Safety considerations are paramount when discussing chlormadinone acetate, and many users search for information on chlormadinone side effects and chlormadinone safety profile. While generally well-tolerated, like all medications, it may cause certain adverse effects such as breast tenderness, headaches, or mood changes. Current research focuses on optimizing dosing regimens to maximize therapeutic benefits while minimizing potential risks. The development of transdermal chlormadinone delivery systems represents an exciting frontier in drug administration, potentially reducing systemic side effects.

Environmental scientists have also shown interest in chlormadinone due to its presence as an emerging environmental contaminant. As with many pharmaceutical compounds, questions about chlormadinone environmental impact have arisen, particularly regarding its persistence in water systems and potential effects on aquatic life. This aspect has become increasingly relevant in sustainability-focused discussions within the pharmaceutical industry.

For researchers working with chlormadinone (CAS No. 1961-77-9), proper handling and storage are essential to maintain compound stability. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed. The scientific community continues to investigate chlormadinone synthesis methods to improve production efficiency and purity, responding to the growing pharmaceutical demand.

In conclusion, chlormadinone acetate represents an important therapeutic agent with diverse applications in modern medicine. From its well-established role in contraception to emerging uses in endocrine disorders, this compound continues to be a focus of both clinical practice and scientific research. As healthcare evolves toward more personalized approaches, chlormadinone is likely to maintain its relevance in women's health and beyond, with ongoing studies exploring its full therapeutic potential.